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Cat. No.: B1197965
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For Researchers, Scientists, and Drug Development Professionals

Introduction: Clarifying the Identity of Opal Blue SS

Opal Blue SS, also known by its synonyms Spirit Blue and C.I. Solvent Blue 23, is a
triarylmethane dye.[1] It is crucial for laboratory professionals to distinguish it from other dyes
with similar names to ensure safe handling and accurate experimental outcomes. A significant
point of potential confusion is its differentiation from 'Solvent Blue 35' or 'Sudan Blue II'. These
are distinct chemical entities with different properties and safety profiles.

To ensure clarity and safety, always verify the substance using its unique Chemical Abstracts
Service (CAS) number.
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Solvent Blue 35/ Sudan

Identifier Opal Blue SS / Spirit Blue

Blue I
CAS Number 2152-64-9[2] 17354-14-2
Chemical Formula C37H30CIN3[2] C22H26N202
Molecular Weight 552.11 g/mol [2] 350.45 g/mol

This guide will focus exclusively on the safety and handling of Opal Blue SS (CAS No. 2152-
64-9).

Physicochemical Properties

Understanding the fundamental properties of Opal Blue SS is the first step in safe laboratory
practice. While comprehensive data is not always available, the following table summarizes its
known characteristics.

Property Value Source(s)
Green-light blue

Appearance [11[3]
powder/crystals

Boiling Point 710.2°C at 760 mmHg [4]

Flash Point 383.3°C [4]

Water Solubility Insoluble (2.081 pg/L at 25°C) [11[3114]

Ethanol Solubility Slightly soluble [11[3]

Turns brown-light yellow in
o ] concentrated sulfuric acid, with
Behavior in Acid . [1][314]
a blue precipitate upon

dilution.

Hazard Identification and Toxicological Profile: A
Case of Limited Data
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A thorough review of available safety data sheets (SDS) reveals a significant lack of
comprehensive toxicological and ecological information for Opal Blue SS.[5] Many standard
fields for acute toxicity, carcinogenicity, mutagenicity, and environmental hazards are marked
as "no data available."[5]

This absence of data does not equate to an absence of hazard. In fact, it necessitates a more
cautious and conservative approach to handling. The core principle of chemical safety—
assuming a substance is hazardous until proven otherwise—is paramount when dealing with
compounds like Opal Blue SS that have an incomplete toxicological profile.

According to available GHS (Globally Harmonized System) classifications, the substance is not
currently classified with specific hazard statements.[5][6] However, this is likely due to the lack
of comprehensive testing rather than a definitive conclusion of non-hazardousness. Therefore,
it is prudent to treat Opal Blue SS as a substance with the potential for eye, skin, and
respiratory irritation, especially in its powdered form.

Safe Handling and Storage Protocols

Given the limited hazard data, the following handling and storage procedures are
recommended based on best practices for handling powdered chemical dyes in a research
setting.

Engineering Controls and Personal Protective
Equipment (PPE)

The primary objective is to minimize exposure through inhalation of dust and direct contact with
skin and eyes.

e Ventilation: Always handle Opal Blue SS powder in a well-ventilated area.[5] A chemical
fume hood is the preferred engineering control to prevent the accumulation of airborne dust
particles.

» Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory.
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PPE Category Specification Rationale
Safety glasses with side Protects against airborne dust
Eye/Face Protection shields or chemical safety particles and accidental
goggles. splashes.

Chemical-resistant gloves
) ] (e.g., nitrile). A lab coat or Prevents direct skin contact
Skin Protection ) o )
other protective clothing is also  with the dye.

required.

If handling large quantities or if
dust formation is likely outside
) ) of a fume hood, a NIOSH- Minimizes the risk of inhaling
Respiratory Protection ] i ]
approved respirator for fine dust particles.
particulates (e.g., N95) should

be used.

Workflow for Safe Handling and Emergency Response

The following diagram outlines the logical flow for safely managing Opal Blue SS in a
laboratory setting, from preparation to disposal and emergency response.
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Preparation & Handling Accidental Release Personal Exposure

Assess Risks I — Exposure Event -
(Review SDS, note data gaps) P
\ 4 4 l \4
Don Appropriate PPE Evacuate Area Skin Contact: Eye Contact: Inhalation:
(Gloves, Goggles, Lab Coat) (Ensure ventilation) Wash with soap & water Rinse with water for 15 mins Move to fresh air
\ 4 \4 \ 4

Handle in Fume Hood Contain Spill Seek Medical Attention
(Minimize dust, use non-sparking tools) (Avoid generating dust, use absorbent) (If symptoms persist)

Stofage
A\

\4

Store in Tightly Sealed Container Clean Up
(Dry, cool, well-ventilated area) (Wear full PPE, collect in sealed container)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to Opal Blue SS: Safety, Handling, and
Precautionary Measures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197965/docs#technical-guide-to-opal-blue-ss-
safety-handling-and-precautionary-measures]|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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